Cas no 2165594-71-6 ((2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}pyrrolidine)

• Product Name: (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}pyrrolidine
• CAS No: 2165594-71-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• MDL: MFCD31617181
• CID: 5193904
• PubChem ID: 137951414
• Update Time: 2025-07-01

(2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}pyrrolidine
• (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}pyrrolidine

• MDL： MFCD31617181
• Inchi： 1S/C10H16N4O/c1-15-7-5-8(11-6-7)10-13-12-9-3-2-4-14(9)10/h7-8,11H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： AIWGFXXPRGYNSL-SFYZADRCSA-N
• SMILES： N1=C([C@@H]2C[C@@H](OC)CN2)N2CCCC2=N1

Additional information on (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}pyrrolidine

Compound Introduction: (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}pyrrolidine (CAS No. 2165594-71-6)

Compound (CAS No. 2165594-71-6) is a meticulously designed heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, specifically identified by its (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}pyrrolidine nomenclature, represents a sophisticated fusion of pyrrolidine and pyrrole scaffolds linked through a triazolyl bridge. The stereochemistry defined by the (2S,4R) configuration underscores the compound's structural complexity and potential for selective biological interactions.

The molecular architecture of this compound is not merely an academic curiosity but a testament to the growing capabilities in synthetic organic chemistry. The presence of multiple chiral centers and the integration of a triazolyl moiety into a pyrrolidine core introduce unique pharmacophoric features that are hypothesized to modulate biological pathways with high specificity. This design philosophy aligns with contemporary trends in drug discovery, where targeted molecular interactions are sought to enhance therapeutic efficacy while minimizing off-target effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and potential biological activities. The (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}pyrrolidine structure has been subjected to virtual screening using advanced docking algorithms to identify potential binding pockets in target proteins. These simulations suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways and metabolic regulation.

The methoxy group at the 4-position of the pyrrolidine ring is a key pharmacophoric element that influences both solubility and metabolic stability. This feature is particularly important in drug development, as it can enhance oral bioavailability and prolong half-life. Additionally, the triazolyl substituent at the 2-position introduces a rigid structure that may improve binding affinity by optimizing spatial orientation relative to the target site.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}pyrrolidine exhibits inhibitory activity against certain kinases implicated in cancer progression. The mechanism of action appears to involve disruption of signaling cascades that regulate cell proliferation and survival. These findings are particularly intriguing given the increasing demand for kinase inhibitors as therapeutic agents.

The synthesis of this compound represents a significant achievement in multi-step organic synthesis. The construction of the pyrrolopyrimidinone core requires precise control over reaction conditions to ensure high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted constructions have been employed to achieve the desired stereochemical outcome. This level of synthetic precision is crucial for translating laboratory discoveries into viable drug candidates.

As research progresses, the applications of (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}pyrrolidine are expected to expand beyond oncology into other therapeutic areas such as neurodegenerative diseases and infectious disorders. The structural motifs present in this molecule offer versatility that can be exploited through derivatization strategies to fine-tune biological activity. Collaborative efforts between synthetic chemists and biologists will be essential in realizing this potential.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. Preclinical studies are currently underway to evaluate the toxicity profile and pharmacokinetic behavior of this compound. Data from these experiments will inform decisions regarding its suitability for human trials and guide further optimization efforts.

The development of (CAS No. 2165594-71-6) exemplifies the intersection of innovation and precision in modern drug discovery. By leveraging advanced synthetic methodologies and computational tools, researchers are able to design molecules with tailored properties for specific therapeutic applications. This compound serves as a prime example of how structural complexity can be harnessed to develop novel treatments for complex diseases.

Future directions for research on this molecule may include exploring its potential as a prodrug or exploring its interactions with nucleic acids through structural analogs derived from its core scaffold. The versatility of heterocyclic chemistry ensures that (2S,4R)-4-methoxy-2-{5H,6H,7H-pyrrolo[2]pyrimidinone derivatives will continue to be valuable tools in medicinal chemistry investigations.